Cas no 1207001-55-5 (3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 1207001-55-5
• MF: C₂₁H₁₈FN₃O₄
• MW: 395.383728504181
• CID: 5389821
• Update Time: 2025-06-25

3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-4(1H)-quinolinone
• 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one

• Inchi： 1S/C21H18FN3O4/c1-4-25-11-15(19(26)14-10-13(22)6-7-16(14)25)21-23-20(24-29-21)12-5-8-17(27-2)18(9-12)28-3/h5-11H,4H2,1-3H3
• InChI Key： FUDWHVLCODJCRL-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3=CC=C(OC)C(OC)=C3)N=2)=C1

Experimental Properties

• Density: 1.302±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.2±60.0 °C(Predicted)
• pka: 1.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 1207001-55-5)

The compound 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 1207001-55-5) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique combination of a 1,2,4-oxadiazole moiety and a dihydroquinolin-4-one scaffold makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its fluorinated and methoxylated aromatic systems, which are known to enhance pharmacokinetic properties.

In recent years, the demand for novel heterocyclic compounds like 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one has surged due to their versatility in targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the 1,2,4-oxadiazole ring, a privileged structure in medicinal chemistry, is often associated with improved binding affinity and metabolic stability. This has led to increased searches for "oxadiazole derivatives in drug discovery" and "fluoroquinolone analogs for therapeutic use," reflecting the growing interest in such compounds.

The synthesis of CAS No. 1207001-55-5 involves multi-step organic reactions, including cyclization and functional group transformations, to achieve the desired dihydroquinolin-4-one core. Its 3,4-dimethoxyphenyl substituent further contributes to its lipophilicity, which is a critical factor in drug design for optimizing membrane permeability. Given the rise of computational chemistry and AI-driven drug design, this compound has also been explored in virtual screening campaigns, aligning with trends like "machine learning in molecular optimization."

From a pharmacological perspective, 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one exhibits intriguing structure-activity relationship (SAR) profiles. The fluoro substitution at the 6-position of the quinoline ring is hypothesized to influence electronic properties and intermolecular interactions, a topic frequently searched as "impact of halogenation on drug efficacy." Additionally, its ethyl side chain may play a role in modulating steric hindrance, a key consideration in enzyme inhibition studies.

Beyond its biomedical potential, this compound has also piqued interest in material science, particularly in the development of organic semiconductors and fluorescent probes. The conjugated system within the dihydroquinolin-4-one framework allows for tunable photophysical properties, making it relevant to queries like "small molecules for optoelectronic applications." Such interdisciplinary applications highlight the compound's versatility and align with current trends in "multifunctional molecular design."

In summary, 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 1207001-55-5) represents a compelling case study in modern chemical research. Its structural features, combined with its potential in therapeutics and materials science, make it a subject of ongoing investigation. As the scientific community continues to explore "next-generation heterocyclic compounds," this molecule stands out as a prime example of innovation at the intersection of chemistry and biology.